Cas no 95818-33-0 (1-(4-Hexadecylsulfonylphenyl)ethanone)

• Product Name: 1-(4-Hexadecylsulfonylphenyl)ethanone
• CAS No: 95818-33-0
• MF: C₂₄H₄₀O₃S
• MW: 408.637606620789
• CID: 2819362
• PubChem ID: 3292861
• Update Time: 2025-04-21

1-(4-Hexadecylsulfonylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 4'-(HEXADECYLSULFONYL)ACETOPHENONE
• AKOS024429874
• DTXSID70391134
• DTXCID50341995
• 95818-33-0
• 1-(4-Hexadecylsulfonylphenyl)ethanone

• Inchi： 1S/C24H40O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-28(26,27)24-19-17-23(18-20-24)22(2)25/h17-20H,3-16,21H2,1-2H3
• InChI Key： NJHHLAPTZGMJHN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(CCCCCCCCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 408.26981631Da
• Monoisotopic Mass: 408.26981631Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 17
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 59.6Ų